Cas no 101130-63-6 (2,4,6(3H)-Pteridinetrione,1,5-dihydro-1,3,7-trimethyl-)

• Product Name: 2,4,6(3H)-Pteridinetrione,1,5-dihydro-1,3,7-trimethyl-
• CAS No: 101130-63-6
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 124496
• PubChem ID: 13522128
• Update Time: 2025-04-18

2,4,6(3H)-Pteridinetrione,1,5-dihydro-1,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(3H)-Pteridinetrione,1,5-dihydro-1,3,7-trimethyl-
• 2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1,3,7-trimethyl-
• 101130-63-6
• 1,3,7-Trimethyl-5H-pteridine-2,4,6-trione

• Inchi： 1S/C9H10N4O3/c1-4-7(14)11-5-6(10-4)12(2)9(16)13(3)8(5)15/h1-3H3,(H,11,14)
• InChI Key： VBABXTJOQWJKNW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(C)C(N2)=O)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 222.0754
• Monoisotopic Mass: 222.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 82.08